Cas no 1451885-60-1 (2,4-dichloro-6-(methylsulfanyl)-5-nitropyrimidine)

• Product Name: 2,4-dichloro-6-(methylsulfanyl)-5-nitropyrimidine
• CAS No: 1451885-60-1
• MF: C₅H₃Cl₂N₃O₂S
• MW: 240.067217111588
• MDL: MFCD27988082
• CID: 3162506
• Update Time: 2025-05-20

2,4-dichloro-6-(methylsulfanyl)-5-nitropyrimidine Chemical and Physical Properties

Names and Identifiers

• 2,4-Dichloro-6-(methylthio)-5-nitropyrimidine
• 2,4-dichloro-6-(methylsulfanyl)-5-nitropyrimidine
• SB21864
• FCH2516275
• AK171810
• 2,4-dichloro-6-methylsulfanyl-5-nitropyrimidine
• 2,4-Dichloro-6-methylsulfanyl-5-nitro-pyrimidine
• Pyrimidine, 2,4-dichloro-6-(methylthio)-5-nitro-

• MDL： MFCD27988082
• Inchi： 1S/C5H3Cl2N3O2S/c1-13-4-2(10(11)12)3(6)8-5(7)9-4/h1H3
• InChI Key： DJTKXBGRFUEERN-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=NC(=N1)Cl)SC)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 203
• Topological Polar Surface Area: 96.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 2,4-dichloro-6-(methylsulfanyl)-5-nitropyrimidine

Professional Introduction to 2,4-dichloro-6-(methylsulfanyl)-5-nitropyrimidine (CAS No. 1451885-60-1)

2,4-dichloro-6-(methylsulfanyl)-5-nitropyrimidine, with the chemical identifier CAS No. 1451885-60-1, is a significant compound in the realm of pharmaceutical and agrochemical research. This heterocyclic aromatic nitro compound has garnered attention due to its versatile structural framework, which makes it a valuable intermediate in the synthesis of various biologically active molecules. The presence of multiple reactive sites, including chloro and nitro substituents, as well as a methylsulfanyl group, allows for extensive functionalization and modification, making it a cornerstone in medicinal chemistry.

The compound's structure is characterized by a pyrimidine core, which is a common motif in many pharmacologically relevant molecules. Pyrimidines are essential in biology, playing crucial roles in nucleic acid synthesis and as precursors to several vitamins and coenzymes. The nitro group in 2,4-dichloro-6-(methylsulfanyl)-5-nitropyrimidine contributes to its reactivity, enabling transformations such as reduction to amino groups or diazotization for further derivatization. This reactivity is particularly useful in the development of novel therapeutic agents.

In recent years, there has been a surge in research focused on developing new antiviral and anticancer agents, areas where pyrimidine derivatives have shown great promise. The structural features of 2,4-dichloro-6-(methylsulfanyl)-5-nitropyrimidine make it an ideal candidate for designing molecules that can interact with biological targets such as enzymes and receptors involved in viral replication or cancer cell proliferation. For instance, studies have demonstrated its potential in inhibiting kinases and other enzymes that are aberrantly expressed in tumor cells.

One of the most compelling aspects of this compound is its ability to serve as a precursor for the synthesis of more complex molecules with tailored biological activities. Researchers have leveraged its structural framework to develop inhibitors targeting specific disease pathways. For example, modifications at the chloro and methylsulfanyl positions have been explored to enhance binding affinity and selectivity against particular therapeutic targets. Such modifications are critical in reducing off-target effects and improving overall drug efficacy.

The agrochemical industry has also recognized the potential of 2,4-dichloro-6-(methylsulfanyl)-5-nitropyrimidine as a building block for developing novel pesticides and herbicides. Pyrimidine derivatives are well-known for their activity against various pests and weeds due to their ability to disrupt essential biological processes. By incorporating this compound into synthetic strategies, chemists have been able to create compounds that offer improved efficacy and environmental safety profiles.

Advances in computational chemistry have further enhanced the utility of 2,4-dichloro-6-(methylsulfanyl)-5-nitropyrimidine by allowing for rapid virtual screening and design of derivatives with desired properties. Machine learning algorithms can predict the biological activity of different analogues based on their structural features, significantly reducing the time and cost associated with experimental synthesis and testing. This synergy between experimental chemistry and computational methods has accelerated the discovery pipeline for new drugs and agrochemicals.

The synthesis of 2,4-dichloro-6-(methylsulfanyl)-5-nitropyrimidine itself is an intricate process that requires careful optimization to achieve high yields and purity. Traditional synthetic routes often involve multi-step sequences involving chlorination, nitration, and thioether formation. However, recent innovations have led to more streamlined methodologies that minimize waste and improve atom economy. These greener approaches align with the growing emphasis on sustainable chemistry practices within the industry.

Recent publications highlight the use of 2,4-dichloro-6-(methylsulfanyl)-5-nitropyrimidine in the development of next-generation therapeutics targeting resistant strains of pathogens. By understanding how different substituents influence biological activity, researchers can design molecules that circumvent existing resistance mechanisms. This underscores the importance of this compound as a versatile scaffold in addressing global health challenges.

The future prospects for 2,4-dichloro-6-(methylsulfanyl)-5-nitropyrimidine are promising, with ongoing research exploring its potential in areas such as immunomodulation and neurology. The ability to fine-tune its structure allows for the creation of compounds with specific interactions within complex biological systems. As our understanding of disease mechanisms evolves, so too will the applications of this multifaceted compound.

In conclusion,2,4-dichloro-6-(methylsulfanyl)-5-nitropyrimidine (CAS No. 1451885-60-1) stands as a pivotal intermediate in pharmaceutical and agrochemical innovation. Its unique structural attributes enable diverse functionalization strategies that have yielded significant advancements in drug discovery. As research continues to uncover new applications for this compound,its importance is poised to grow even further, driving progress across multiple scientific disciplines.